5-bromo-3-[(4-hydroxy-5-oxo-2-phenyl-2H-pyrrol-1-yl)amino]indol-2-one

• Molecular Formula: C18H12BrN3O3
• Molecular Weight: 398.2 g/mol
• IUPAC Name: (3Z)-5-bromo-3-[(4-hydroxy-5-oxo-2-phenyl-2H-pyrrol-1-yl)imino]-1H-indol-2-one
• InChI: InChI=1S/C18H12BrN3O3/c19-11-6-7-13-12(8-11)16(17(24)20-13)21-22-14(9-15(23)18(22)25)10-4-2-1-3-5-10/h1-9,14,23H,(H,20,21,24)
• InChI Key: ZXOOGYBGEAWFJT-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2C=C(C(=O)N2/N=C\3/C4=C(C=CC(=C4)Br)NC3=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2C=C(C(=O)N2N=C3C4=C(C=CC(=C4)Br)NC3=O)O

Description

5-bromo-3-[(3-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl)imino]-1,3-dihydro-2H-indol-2-one is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a bromine atom, a hydroxy group, and a phenyl group, making it a unique and potentially bioactive molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-3-[(3-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl)imino]-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactionsThe reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure consistency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

5-bromo-3-[(3-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl)imino]-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The imino group can be reduced to form an amine.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group can yield a ketone, while substitution of the bromine atom can result in various substituted indole derivatives .

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: For its potential bioactivity, including antiviral, anticancer, and antimicrobial properties.

Medicine: As a potential therapeutic agent for various diseases.

Industry: In the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-bromo-3-[(3-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl)imino]-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

5-bromo-2,3-dihydro-3-oxo-1H-inden-1-ylidene-propanedinitrile: Another brominated indole derivative with similar structural features.

5-fluoro-3-phenyl-1H-indole-2-carbonyl-thiosemicarbazide: A fluorinated indole derivative with antiviral properties

Uniqueness

5-bromo-3-[(3-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl)imino]-1,3-dihydro-2H-indol-2-one is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other similar compounds .